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Compound of Interest

Compound Name: Ethephon-d4

Cat. No.: B561827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data

sheet (MSDS) information for Ethephon-d4. The information is presented to be of maximal

utility to researchers, scientists, and professionals in drug development, with a focus on clear

data presentation, inferred experimental protocols, and visual representations of safety

procedures and biological mechanisms.

Core Safety and Physical Data
Ethephon-d4, the deuterated analogue of Ethephon, is a plant growth regulator. While specific

safety data for the deuterated form is limited, the material safety data sheet for Ethephon

provides a strong basis for safe handling and use, as the isotopic labeling is not expected to

significantly alter its primary chemical hazards.

Physicochemical Properties of Ethephon-d4 and
Ethephon
The following table summarizes the key physicochemical properties of both Ethephon-d4 and

its non-deuterated counterpart, Ethephon. This allows for a direct comparison and

understanding of the substances.
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Property Ethephon-d4 Ethephon Source(s)

Molecular Formula C₂H₂D₄ClO₃P C₂H₆ClO₃P [1][2]

Molecular Weight 148.52 g/mol 144.49 g/mol [1][2][3]

CAS Number 1020719-29-2 16672-87-0

Appearance Solid White solid/crystal

Melting Point 63.3 °C 70-75 °C

Boiling Point Not available
~265 °C

(decomposes)

Solubility

Not explicitly stated,

but expected to be

similar to Ethephon

Readily soluble in

water, methanol,

ethanol, isopropanol,

acetone, and other

polar organic solvents.

Slightly soluble in non-

polar solvents like

benzene and toluene.

LogP Not available -0.22

Vapor Pressure Not available
<1 x 10⁻⁷ mbar at

20°C

Density Not available 1.409 g/cm³

Toxicological Data for Ethephon
The toxicological profile of Ethephon is crucial for assessing the potential hazards of

Ethephon-d4. Below is a summary of acute toxicity data for Ethephon.
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Test Species Route Value Source(s)

LD50 Rat Oral
3200 - 4229

mg/kg

LD50 Mouse Oral 2850 mg/kg

LD50 Rabbit Dermal
1740 - 5730

mg/kg

LC50 Rat Inhalation (4h) > 4.9 mg/L

LC50 (96h) Rainbow Trout Aquatic 170 - 350 mg/L

LC50 (96h) Bluegill Sunfish Aquatic 180 - 300 mg/L

LD50 Bobwhite Quail Oral
596 - 1072

mg/kg

Experimental Protocols (Inferred)
While specific experimental protocols are not detailed in the MSDS, the reported toxicological

data for Ethephon would have been generated following standardized guidelines, most likely

from the Organisation for Economic Co-operation and Development (OECD) or the U.S.

Environmental Protection Agency (EPA).

Acute Oral Toxicity (LD50): This study would likely have followed OECD Test Guideline 420

(Acute Oral Toxicity - Fixed Dose Procedure), OECD 423 (Acute Oral Toxicity - Acute Toxic

Class Method), or OECD 425 (Acute Oral Toxicity: Up-and-Down Procedure). The protocol

would involve administering Ethephon to fasted animals (e.g., rats) at various dose levels

and observing them for a set period (typically 14 days) for signs of toxicity and mortality.

Acute Dermal Toxicity (LD50): This would have been conducted according to a guideline

such as OECD Test Guideline 402 (Acute Dermal Toxicity). A measured dose of Ethephon

would be applied to a shaved area of the skin of the test animals (e.g., rabbits) and covered

for 24 hours. The animals would then be observed for 14 days.

Acute Inhalation Toxicity (LC50): This study would likely follow OECD Test Guideline 403

(Acute Inhalation Toxicity). The protocol involves exposing animals (e.g., rats) to an aerosol
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or vapor of Ethephon for a specified duration (typically 4 hours) and observing them for 14

days.

Aquatic Toxicity (LC50): For fish, a study following OECD Test Guideline 203 (Fish, Acute

Toxicity Test) would be appropriate. This involves exposing fish (e.g., Rainbow Trout, Bluegill

Sunfish) to various concentrations of Ethephon in their water for 96 hours and monitoring for

mortality.

Signaling Pathways and Mechanism of Action
Ethephon's primary mechanism of action as a plant growth regulator is the release of ethylene

gas upon decomposition in tissues with a pH above 4.0. In plants, ethylene is a hormone that

influences numerous developmental processes, including fruit ripening, senescence, and leaf

abscission.

From a toxicological perspective in animals, Ethephon is a weak to moderate cholinesterase

inhibitor. Cholinesterase enzymes are crucial for the proper functioning of the nervous system.

Inhibition of these enzymes leads to an accumulation of the neurotransmitter acetylcholine,

resulting in overstimulation of nerves. This can manifest as symptoms such as salivation,

lacrimation, urination, defecation, and in severe cases, respiratory distress and convulsions.

While the direct signaling cascade is complex, the primary toxicological pathway of concern is

the disruption of cholinergic signaling.

Visualized Safety and Handling Protocols
To ensure the safe handling and use of Ethephon-d4 in a laboratory setting, the following

workflows and procedures are presented in a visual format using Graphviz.

Personal Protective Equipment (PPE) for Handling Ethephon-d4

Before Handling Wear a standard laboratory coat Wear chemical-resistant gloves (e.g., nitrile) Wear safety glasses with side-shields or goggles Use a respirator if ventilation is inadequate or handling powder Ready to Handle

Click to download full resolution via product page

Personal Protective Equipment Workflow
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First Aid Procedures for Ethephon-d4 Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Immediately remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention

Click to download full resolution via product page

First Aid for Ethephon-d4 Exposure
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Ethephon-d4 Spill Response Procedure

Spill Detected

Evacuate immediate area and ensure proper ventilation

Don appropriate PPE (respirator, gloves, goggles, lab coat)

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Carefully collect the absorbed material into a sealed container for disposal

Clean the spill area with soap and water

Dispose of waste according to local, state, and federal regulations

Spill Cleaned

Click to download full resolution via product page

Spill Response for Ethephon-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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